3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine

• Molecular Formula: C21H32N2O2
• Molecular Weight: 344.5 g/mol
• IUPAC Name: 1-[4-(3,5-dimethylpiperidin-1-yl)piperidin-1-yl]-2-(4-methylphenoxy)ethanone
• InChI: InChI=1S/C21H32N2O2/c1-16-4-6-20(7-5-16)25-15-21(24)22-10-8-19(9-11-22)23-13-17(2)12-18(3)14-23/h4-7,17-19H,8-15H2,1-3H3
• InChI Key: BXHFODIOHYHFNH-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)C2CCN(CC2)C(=O)COC3=CC=C(C=C3)C)C

Description

3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine, also known as DMMPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DMMPA belongs to a class of compounds known as piperidines and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine is not fully understood. However, it is believed to act on the central nervous system by binding to the GABA-A receptor and increasing the activity of GABA, which is an inhibitory neurotransmitter. This leads to a decrease in neuronal excitability and an increase in the threshold for seizures.
Biochemical and Physiological Effects
3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine has been found to exhibit various biochemical and physiological effects. It has been shown to increase the pain threshold in animal models, suggesting its potential use as an analgesic. 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine has also been found to have anticonvulsant and anxiolytic effects. Additionally, 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine has been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine is its potential use as an analgesic, anticonvulsant, and anxiolytic agent. Additionally, 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine has been found to have antitumor and antimicrobial properties. However, one limitation of 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine. One area of research could be the development of more efficient synthesis methods to improve the yield of 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine. Another area of research could be the investigation of the potential use of 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine in the treatment of Parkinson's disease, Alzheimer's disease, and depression. Additionally, further research could be conducted to explore the antitumor and antimicrobial properties of 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine.

Synthesis Methods

The synthesis of 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine involves the reaction of 4-methylphenol with acetic anhydride to form 4-acetoxytoluene, which is then reacted with 3,5-dimethylpiperidine to form 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine. The reaction is typically carried out under reflux conditions in the presence of a catalyst such as sulfuric acid or hydrochloric acid. The yield of 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine can be improved by using a solvent such as dichloromethane or chloroform.

Scientific Research Applications

3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine has been found to exhibit various scientific research applications. It has been shown to have potential as an analgesic, anticonvulsant, and anxiolytic agent. 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression. Additionally, 3',5'-Dimethyl-1-[(4-methylphenoxy)acetyl]-4,1'-bipiperidine has been found to have antitumor and antimicrobial properties.